Cas no 88525-36-4 (Butanethioic acid, 2-methyl-, S-butyl ester)

• Product Name: Butanethioic acid, 2-methyl-, S-butyl ester
• CAS No: 88525-36-4
• MF: C₉H₁₈OS
• MW: 174.303621768951
• CID: 629758
• PubChem ID: 13237656
• Update Time: 2025-04-19

Butanethioic acid, 2-methyl-, S-butyl ester Chemical and Physical Properties

Names and Identifiers

• Butanethioic acid, 2-methyl-, S-butyl ester
• S-butyl 2-methylbutanethioate
• SCHEMBL1130268
• 88525-36-4
• DTXSID40531000

• Inchi： 1S/C9H18OS/c1-4-6-7-11-9(10)8(3)5-2/h8H,4-7H2,1-3H3
• InChI Key： HDPMBIQINHAMLO-UHFFFAOYSA-N
• SMILES： S(C(C(C)CC)=O)CCCC

Computed Properties

• Exact Mass: 174.10783637g/mol
• Monoisotopic Mass: 174.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl thioesters